
A Comprehensive Technical Guide to 1-Chloro-
2,3-dimethoxybenzene

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1-Chloro-2,3-dimethoxybenzene

CAS No.: 90282-99-8

Cat. No.: B1581966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-Chloro-2,3-dimethoxybenzene, a versatile

aromatic compound with significant applications in organic synthesis and as a key intermediate

in the development of pharmaceuticals and agrochemicals.[1] This document will cover its

fundamental chemical properties, synthesis methodologies, and reactivity, offering field-proven

insights for its practical application.

Core Molecular and Physical Properties
1-Chloro-2,3-dimethoxybenzene, also known as 3-Chloroveratrole, is a substituted aromatic

ether. Its core characteristics are summarized in the table below.
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Property Value Source

Molecular Formula C₈H₉ClO₂ PubChem[2]

Molecular Weight 172.61 g/mol PubChem[2]

IUPAC Name
1-chloro-2,3-

dimethoxybenzene
PubChem[2]

CAS Number 90282-99-8 PubChem[2]

Appearance
Pale yellow to cream white low

melting solid
Chem-Impex[1]

Melting Point 32 - 38 °C Chem-Impex[1]

Synthesis of 1-Chloro-2,3-dimethoxybenzene: A
Mechanistic Approach
The synthesis of 1-Chloro-2,3-dimethoxybenzene is a critical process for its subsequent use

in more complex molecular architectures. A common and effective method involves the

electrophilic chlorination of 1,3-dimethoxybenzene. This process can be achieved through

various chlorinating agents, with N-chlorosuccinimide (NCS) being a widely used reagent.

Synthesis via Lithiation and Chlorination
An established method for the preparation of 2-chloro-1,3-dimethoxybenzene involves the

lithiation of 1,3-dimethoxybenzene followed by reaction with a chlorinating agent.[3] This

approach offers good regioselectivity.

Experimental Protocol:

Dissolution: Dissolve 1,3-dimethoxybenzene (13.8 g) in 1,2-dimethoxyethane (100 ml).[3]

Lithiation: Add 2.6M n-butyllithium (40 ml) to the solution. The n-butyllithium acts as a strong

base, deprotonating the aromatic ring at the most acidic position, which is ortho to both

methoxy groups, forming [2,6-dimethoxyphenyl]-lithium.[3] This step is crucial for directing

the chlorination to the desired position.
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Chlorination: After 40 minutes, add N-chlorosuccinimide (13.5 g).[3] The lithium intermediate

then acts as a nucleophile, attacking the electrophilic chlorine on NCS. It is critical to

maintain the reaction temperature below 55°C using an ice bath to prevent side reactions.[3]

Quenching and Extraction: After an additional 45 minutes, pour the reaction mixture into

water and extract with ether.[3] This step quenches the reaction and separates the organic

product from aqueous impurities.

Purification: Evaporate the organic extract to obtain a crude oil. The oil is then purified by

chromatography on silica gel, eluting with 20% ether-hexane.[3] Evaporation of the eluents

yields an oil that crystallizes on standing. Recrystallization from hexane gives pure 2-chloro-

1,3-dimethoxybenzene.[3]

Causality in Experimental Choices:

Solvent: 1,2-dimethoxyethane is an effective solvent for both the starting material and the

organolithium intermediate, stabilizing the lithium cation.

Temperature Control: Maintaining a low temperature during the addition of NCS is vital to

control the exothermicity of the reaction and minimize the formation of byproducts.

Purification: Chromatographic purification is necessary to separate the desired product from

unreacted starting materials and byproducts, ensuring high purity of the final compound.

Direct Chlorination Strategies
Direct chlorination of dimethoxybenzenes using elemental chlorine is another synthetic route.

However, this method is often accompanied by the formation of disubstituted products and

requires careful control of reaction conditions to achieve good selectivity.[4] The use of a Lewis

acid catalyst like titanium tetrachloride can improve the yield of the desired monochlorinated

product by activating the chlorine molecule and enhancing its electrophilicity.[4]

Logical Workflow for Synthesis via Lithiation:

Caption: Synthesis workflow for 1-Chloro-2,3-dimethoxybenzene.

Chemical Reactivity and Applications
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The presence of the chloro and methoxy groups on the benzene ring imparts a unique

reactivity to 1-Chloro-2,3-dimethoxybenzene, making it a valuable intermediate in organic

synthesis.

Electrophilic Aromatic Substitution
The methoxy groups are activating and ortho-, para-directing, while the chlorine atom is

deactivating but also ortho-, para-directing. The interplay of these electronic effects governs the

regioselectivity of further electrophilic substitution reactions. This allows for the controlled

introduction of other functional groups onto the aromatic ring.

Precursor for Bioactive Molecules
Chlorinated dimethoxybenzene derivatives are valuable intermediates in the synthesis of dyes,

pesticides, and pharmaceuticals.[4] For instance, 2-Chloro-1,3-dimethoxybenzene is a starting

material for the synthesis of pharmacologically valuable 1,2-benzisoxazoloxy acetic acids,

which have shown diuretic, uricosuric, and antihypertensive properties.[3]

Signaling Pathway Implication (Hypothetical):

While specific signaling pathway interactions for 1-Chloro-2,3-dimethoxybenzene are not

extensively documented in the provided search results, its role as a precursor for

pharmacologically active compounds suggests its indirect involvement in modulating biological

pathways. For example, if it were a precursor to a kinase inhibitor, the logical pathway would be

as follows:
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Caption: Hypothetical role as a precursor in drug development.

Safety and Handling
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As with all chemical reagents, proper safety precautions should be taken when handling 1-
Chloro-2,3-dimethoxybenzene. It is advisable to consult the Safety Data Sheet (SDS) for

detailed information on hazards, handling, and disposal.

Conclusion
1-Chloro-2,3-dimethoxybenzene is a valuable and versatile chemical intermediate. Its well-

defined molecular and physical properties, coupled with established synthetic routes, make it

an important building block in the synthesis of a variety of more complex molecules, particularly

in the pharmaceutical and agrochemical industries. A thorough understanding of its synthesis

and reactivity is essential for its effective utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581966#1-chloro-2-3-dimethoxybenzene-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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